3-(Aminomethyl)-3-methoxy-2-methylpentane

• Molecular Formula: C8H19NO
• Molecular Weight: 145.24 g/mol
• IUPAC Name: 2-ethyl-2-methoxy-3-methylbutan-1-amine
• InChI: InChI=1S/C8H19NO/c1-5-8(6-9,10-4)7(2)3/h7H,5-6,9H2,1-4H3
• InChI Key: VKQAGWKDYQIIGM-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN)(C(C)C)OC

Description

3-(Aminomethyl)-3-methoxy-2-methylpentane (CAS No. 145550-57-8) is a branched aliphatic compound with the molecular formula C₇H₁₇NO and a molecular weight of 131.22 g/mol. Its structure features a pentane backbone substituted with a methoxy group (-OCH₃) and an aminomethyl group (-CH₂NH₂) at the 3-position, along with a methyl group at the 2-position. Synonyms include 2-ethyl-2-methoxybutan-1-amine and 3-(aminomethyl)-3-methoxypentane .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Aminomethyl)-3-methoxy-2-methylpentane can be achieved through several synthetic routes. One common method involves the reaction of 3-methoxy-2-methylpentan-1-amine with formaldehyde and hydrogen cyanide, followed by hydrolysis to yield the desired compound. The reaction conditions typically include a solvent such as methanol or ethanol, and the reaction is carried out at room temperature .

Industrial Production Methods

Industrial production of 3-(Aminomethyl)-3-methoxy-2-methylpentane may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

3-(Aminomethyl)-3-methoxy-2-methylpentane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aminomethyl or methoxy groups are replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous solution at elevated temperatures.

Reduction: Lithium aluminum hydride in anhydrous ether at room temperature.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-(Aminomethyl)-3-methoxy-2-methylpentane has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Explored for its potential therapeutic effects, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Aminomethyl)-3-methoxy-2-methylpentane involves its interaction with specific molecular targets, such as enzymes or receptors. The aminomethyl group can form hydrogen bonds with active sites, while the methoxy group may enhance the compound’s lipophilicity, facilitating its passage through cell membranes. These interactions can modulate biochemical pathways and elicit specific biological responses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1 Hydrocarbon Analogs

• 2,3-Dimethylpentane (CAS No. N/A): A branched alkane lacking functional groups. It is highly flammable and used as a fuel additive. Unlike the target compound, it exhibits low polarity and reactivity due to the absence of oxygen or nitrogen moieties. Safety protocols emphasize flammability risks and confined-space hazards .
• 3-Ethyl-2-methylpentane (CAS No. 609-26-7): An octane isomer found in gasoline. Its purely hydrocarbon structure results in low water solubility and high volatility, contrasting with the target compound’s polar functional groups, which enhance solubility in polar solvents .

2.2 Oxygen-Containing Compounds

• 2-Methyl-3-pentanol (CAS No. 565-67-3): A secondary alcohol with a similar carbon skeleton. The hydroxyl group enables hydrogen bonding, leading to a higher boiling point (~135–140°C) compared to the target compound’s methoxy group, which lacks H-bonding capability. This difference affects solubility and thermal stability .
• 2-Methyl-3-pentanone (CAS No. 565-69-5): A ketone derivative with a carbonyl group. Its dipole-dipole interactions result in moderate polarity, but it lacks the basicity of the target compound’s amine group. Applications diverge toward solvents rather than reactive intermediates .

2.3 Nitrogen-Containing Compounds

• 3-(Aminomethyl)pyridine (CAS No. N/A): An aromatic amine with a pyridine ring. The aromatic system increases stability and reduces basicity compared to the target compound’s aliphatic amine. It is corrosive to skin and eyes, highlighting how structural differences (aromatic vs. aliphatic) influence toxicity and handling requirements .
• Pregabalin (CAS No. 148553-50-8): A pharmaceutical agent with an aminomethyl group and carboxylic acid. The zwitterionic nature of pregabalin (due to -NH₂ and -COOH groups) contrasts with the target compound’s neutral amine and ether, underscoring divergent applications (CNS drug vs. industrial intermediate) .

2.4 Azide-Functionalized Analog

• 3-Azido-3-methoxypentane (CAS No. N/A): Replaces the aminomethyl group with an azide (-N₃). Azides are highly reactive, often used in "click chemistry," but pose explosion risks. The target compound’s amine group offers safer utility in crosslinking or catalysis without azide-related hazards .

Key Comparative Properties

Property	3-(Aminomethyl)-3-methoxy-2-methylpentane	2,3-Dimethylpentane	2-Methyl-3-pentanol	3-(Aminomethyl)pyridine
Functional Groups	-NH₂, -OCH₃	None	-OH	-NH₂ (aromatic)
Polarity	Moderate (amine + ether)	Low	High (H-bonding)	Moderate (aromatic)
Boiling Point	Estimated 150–170°C*	~80–90°C	~135–140°C	~200–220°C
Reactivity	Basic, nucleophilic	Inert	Acidic (alcohol)	Corrosive, basic
Applications	Synthesis intermediates, surfactants	Fuel additive	Solvent, synthesis	Pharmaceuticals

*Estimated based on functional group contributions.

Biological Activity

3-(Aminomethyl)-3-methoxy-2-methylpentane is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The molecular formula of 3-(Aminomethyl)-3-methoxy-2-methylpentane is $C_8H_{19}NO$. The compound features a branched aliphatic structure with an amino group and a methoxy group, which are critical for its biological interactions.

The biological activity of 3-(Aminomethyl)-3-methoxy-2-methylpentane is primarily attributed to its interaction with various biological targets. It has been shown to modulate neurotransmitter systems, particularly those involving serotonin and norepinephrine, which are crucial for mood regulation and cognitive function.

Pharmacological Effects

• Antidepressant Activity : Research indicates that this compound exhibits antidepressant-like effects in animal models, likely through the inhibition of monoamine reuptake.
• Neuroprotective Effects : Studies suggest that it may protect neuronal cells from oxidative stress, enhancing cell survival under neurotoxic conditions.
• Anti-inflammatory Properties : Preliminary data show that it can reduce markers of inflammation in vitro, indicating potential therapeutic applications in inflammatory diseases.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antidepressant	Increased serotonin levels
Neuroprotective	Reduced cell death in models
Anti-inflammatory	Decreased cytokine production

Case Study 1: Antidepressant Efficacy

In a controlled study involving rodents, administration of 3-(Aminomethyl)-3-methoxy-2-methylpentane resulted in significant reductions in depressive-like behaviors as assessed by the forced swim test. The compound's mechanism was linked to enhanced serotonergic transmission.

Case Study 2: Neuroprotection Against Oxidative Stress

Another study investigated the neuroprotective effects of the compound on SH-SY5Y neuroblastoma cells exposed to hydrogen peroxide. Results showed a marked decrease in apoptosis rates compared to untreated controls, suggesting its potential as a neuroprotective agent.